Cas no 1361764-84-2 (2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine)

• Product Name: 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine
• CAS No: 1361764-84-2
• MF: C₁₇H₉Cl₄NO
• MW: 385.071460485458
• CID: 4919552
• Update Time: 2025-11-06

2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine

• Inchi： 1S/C17H9Cl4NO/c18-9-1-3-12(14(20)5-9)16-7-11(23)8-17(22-16)13-4-2-10(19)6-15(13)21/h1-8H,(H,22,23)
• InChI Key： VLHJWAAMYGTLEM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(C=C(C2C=CC(=CC=2Cl)Cl)N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 489
• XLogP3: 5.9
• Topological Polar Surface Area: 29.1

Additional information on 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine

Introduction to 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine (CAS No. 1361764-84-2)

2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine, a compound with the chemical formula C₁₄H₈Cl₄N₂O, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including hydroxyl and chloro substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 1361764-84-2 provides a unique identifier for this compound, ensuring precise recognition and differentiation in scientific literature and databases. This numbering system is crucial for researchers to access specific chemical entities without ambiguity. The molecular structure of 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine features a pyridine core substituted with two 2,4-dichlorophenyl groups at the 2- and 6-positions, along with a hydroxyl group at the 4-position. This arrangement imparts distinct electronic and steric properties that are exploitable in various chemical reactions and biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds like 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine. The pyridine ring is a common motif in many bioactive molecules, and its derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxypyridine moiety, in particular, has shown promise in modulating enzyme activities and interacting with biological targets. This compound's structure suggests that it may exhibit inhibitory effects on certain kinases or other enzymes involved in disease pathways.

One of the most compelling aspects of 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine is its potential as a lead compound for drug discovery. Researchers have utilized computational methods to predict its binding affinity to various protein targets. These studies indicate that the compound may interact with proteins involved in signal transduction and cell proliferation, making it a candidate for further development into therapeutic agents. For instance, computational modeling has suggested that this molecule could bind to tyrosine kinases, which are often overexpressed in cancer cells.

The chloro substituents on the phenyl rings are particularly noteworthy as they can serve as handles for further functionalization. Chloro groups are known to enhance lipophilicity and can be readily modified through nucleophilic aromatic substitution or other reactions to introduce new pharmacophores. This flexibility allows chemists to tailor the properties of the compound to specific biological needs. For example, replacing one or more chloro groups with other functional groups could alter its solubility, metabolic stability, or target specificity.

Recent experimental studies have begun to explore the biological activity of 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, preliminary tests in cell culture models have indicated that it may inhibit the growth of cancer cells by interfering with key signaling pathways. These findings underscore the importance of this compound as a starting point for further investigation.

The synthesis of 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated phenyl compounds and pyridine derivatives. The choice of catalysts and reaction conditions can significantly impact the efficiency of these transformations. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

In conclusion, 2,6-Bis(2,4-dichlorophenyl)-4-hydroxypyridine (CAS No. 1361764-84-2) is a structurally complex and functionally interesting molecule with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in therapeutic innovation.